Trimethylantimony diiodide

• CAS: 13077-53-7
• Synonyms:
  trimethylantimony diiodide
• Molecular Formula: C3H9I2Sb
• Molecular Weight: 420.67 g/mol
• SMILES: C[Sb](C)(C)(I)I
• InChI: InChI=1S/3CH3.2HI.Sb/h3*1H3;2*1H;/q;;;;;+2/p-2
• InChIKey: ZWMGLCRSQFTQAM-UHFFFAOYSA-L

Trimethylantimony Diiodide Selection Guide

Trimethylantimony diiodide (CAS 13077-53-7) is an organometallic compound classified as a trialkylantimony halide, bearing the molecular formula C₃H₉I₂Sb and a molecular weight of approximately 420.67 g/mol [1][2]. It belongs to the well-defined series of pentavalent antimony dihalides of the form (CH₃)₃SbX₂, where X = F, Cl, Br, or I [3]. This compound is commercially supplied as a white crystalline solid and serves as a specialty reagent or precursor in materials chemistry contexts [2].

Materials chemistry: specialty organometallic precursor for thin-film and solid-state synthesis

Halide-defined electronics: iodide ligand offers the lowest electron withdrawal among the (CH₃)₃SbX₂ series

Procurement context: not interchangeable with fluoride, chloride, or bromide analogues

• [1] NIST Chemistry WebBook. Trimethylantimony diiodide. CAS Registry Number: 13077-53-7. National Institute of Standards and Technology. View Source
• [2] T3DB: Toxin and Toxin Target Database. Trimethylantimony diiodide (T3D1890). Accession Number: T3D1890. View Source
• [3] Yanaga, M., Endo, K., Nakahara, H., Masuda, Y., & Murakami, Y. (1987). 121Sb Moessbauer and 1H and 13C NMR spectroscopic studies of a series of organoantimony(V) compounds, R3SbX2. View Source

Trimethylantimony Diiodide Substitution Risks

The performance of organoantimony compounds in both synthetic and materials applications is fundamentally governed by the electronic and steric nature of the halogen ligands. Procurement decisions that treat trimethylantimony diiodide as interchangeable with its fluoride, chloride, or bromide analogues are likely to result in unpredictable outcomes. Systematic spectroscopic studies have demonstrated a quantifiable trend across the (CH₃)₃SbX₂ series: as the halogen electronegativity increases, the electron withdrawal from the antimony center intensifies, altering both the Sb–X bond character and the electron density on the methyl ligands [1]. This electronic modulation directly impacts the compound's reactivity, solubility, and, critically, its decomposition pathway during vapor deposition processes. Substituting the diiodide with a lighter dihalide without accounting for these specific electronic properties may lead to incompatible film growth kinetics or unintended reaction byproducts [2].

Electronics Lighter halides increase electron withdrawal from Sb, shifting bond character and decomposition thresholds.

Reactivity Substituting Cl or Br for I may alter film growth kinetics or introduce unintended byproducts.

Identity NMR and Mössbauer signatures are distinct; mislabeled lighter dihalide can lead to batch failure.

• [1] Yanaga, M., Endo, K., Nakahara, H., Masuda, Y., & Murakami, Y. (1987). 121Sb Moessbauer and 1H and 13C NMR spectroscopic studies of a series of organoantimony(V) compounds, R3SbX2. View Source
• [2] Nevett, B. A., & Perry, A. (1977). Normal coordinate analyses for trimethylantimony(V) dihalides: A comparison of three force fields. Spectrochimica Acta Part A: Molecular Spectroscopy. View Source

Trimethylantimony Diiodide Quantitative Evidence

Mössbauer Electronic Structure Differentiation

In a direct comparative study of the series (CH₃)₃SbX₂, the isomer shift (δ) and quadrupole coupling constant (e²qQ) values derived from ¹²¹Sb Mössbauer spectra demonstrate systematic electronic variation. For trimethylantimony diiodide (X = I), the observed isomer shift was 2.57 mm/s relative to Ba¹²¹SbO₃, with a quadrupole coupling constant of 11.6 mm/s. In contrast, the corresponding dibromide (X = Br) exhibits a smaller isomer shift of 2.25 mm/s and a quadrupole coupling constant of 10.8 mm/s, while the dichloride (X = Cl) shows values of 1.75 mm/s and 9.5 mm/s, respectively [1]. This graded trend confirms that the iodine ligand confers the lowest degree of electron withdrawal from the antimony nucleus among the halides, resulting in the highest s-electron density at the Sb site and the largest electric field gradient asymmetry [1].

Mössbauer shift

Head-to-head

Isomer shift δ = 2.57 mm/s, e²qQ = 11.6 mm/s (vs. BaSbO₃)

Highest s-electron density at Sb; lowest electron withdrawal among dihalides

77 K measurement; +0.82 mm/s shift relative to dichloride

Evidence Dimension	¹²¹Sb Mössbauer Isomer Shift (δ) and Quadrupole Coupling Constant (e²qQ)
Target Compound Data	Isomer Shift (δ) = 2.57 mm/s; Quadrupole Coupling Constant (e²qQ) = 11.6 mm/s
Comparator Or Baseline	Dibromide ((CH₃)₃SbBr₂): δ = 2.25 mm/s, e²qQ = 10.8 mm/s; Dichloride ((CH₃)₃SbCl₂): δ = 1.75 mm/s, e²qQ = 9.5 mm/s
Quantified Difference	Isomer Shift difference relative to dichloride: +0.82 mm/s (47% higher)
Conditions	Mössbauer spectroscopy at liquid nitrogen temperature (77 K) referenced to Ba¹²¹SbO₃ source.

Why This Matters

The quantifiably lower electron withdrawal by iodine impacts bond lability and thermal decomposition thresholds, which are critical parameters for precursor selection in chemical vapor deposition (CVD) processes.

• [1] Yanaga, M., Endo, K., Nakahara, H., Masuda, Y., & Murakami, Y. (1987). 121Sb Moessbauer and 1H and 13C NMR spectroscopic studies of a series of organoantimony(V) compounds, R3SbX2. View Source

Force Constant Bond Strength Analysis

Normal coordinate analysis of the (CH₃)₃SbX₂ series employing orbital valence force fields permits the extraction of quantitative force constants that reflect Sb–X bond strengths. The evaluated Sb–I stretching force constant for trimethylantimony diiodide is approximately 1.32 mdyn/Å. This value is substantially lower than the Sb–Br force constant of approximately 1.98 mdyn/Å and the Sb–Cl force constant of approximately 2.65 mdyn/Å, as determined within the same computational framework [1]. The direct quantitative comparison of force constants across the halogen series provides a molecular-level explanation for the observed differences in thermal and mechanical stability among these homologues.

Bond strength

Cross-study

k(Sb–I) ≈ 1.32 mdyn/Å

33–50% lower force constant than Sb–Br and Sb–Cl, supports lower decomposition temperature

Normal coordinate analysis, D₃h symmetry

Evidence Dimension	Orbital Valence Force Constant for Sb–X Stretching Mode
Target Compound Data	k(Sb–I) ≈ 1.32 mdyn/Å
Comparator Or Baseline	k(Sb–Br) ≈ 1.98 mdyn/Å; k(Sb–Cl) ≈ 2.65 mdyn/Å
Quantified Difference	Sb–I force constant is 33% lower than Sb–Br and 50% lower than Sb–Cl
Conditions	Normal coordinate analysis assuming D₃h molecular symmetry with methyl groups treated as point masses.

Why This Matters

The 33–50% lower Sb–I bond force constant translates to a more labile Sb–I bond, which can directly influence the temperature required for precursor decomposition in thin-film deposition and the efficiency of ligand exchange reactions in synthetic chemistry.

• [1] Nevett, B. A., & Perry, A. (1977). Normal coordinate analyses for trimethylantimony(V) dihalides: A comparison of three force fields. Spectrochimica Acta Part A: Molecular Spectroscopy. View Source

Solution vs. Solid-State Structure

The structural behavior of trimethylantimony diiodide exhibits a distinct phase-dependent aggregation that differentiates it from lighter homologues. In benzene solution, the compound remains strictly monomeric. However, upon crystallization from ethanol, the solid-state structure reveals the formation of dimeric units via intermolecular I···Sb interactions [1]. The crystal structure was refined to an R-value of 0.050 using 2126 observed reflections, confirming a slightly distorted pentagonal pyramidal coordination geometry around the antimony center [1]. This solution-monomer / solid-dimer dichotomy is a specific structural feature of the diiodide that may not be identically replicated by other dihalides, influencing both its handling characteristics and its behavior in solid-state reactions.

Aggregation

Class-level

Monomer in solution → dimeric solid via I···Sb interactions

Defined phase-dependent structure aids crystal engineering and solid-state synthesis

X-ray R = 0.050 (2126 reflections)

Evidence Dimension	Molecular Aggregation State
Target Compound Data	Monomeric in benzene solution; dimeric in crystalline solid state (I···Sb interactions)
Comparator Or Baseline	Class-level baseline: Typical trialkylantimony dihalides may exhibit varying degrees of aggregation dependent on halogen size.
Quantified Difference	Crystallographic refinement R-value = 0.050 with 2126 observed reflections
Conditions	Crystallization from ethanol; X-ray diffraction analysis.

Why This Matters

The transition from monomer in solution to dimer in the solid state provides a defined physical handle for material preparation, enabling the compound to serve as a well-characterized synthon in the solid-state synthesis of antimony-containing coordination networks and materials.

• [1] Wieber, M., & Markus, C. Crystal structure of trimethylantimony diiodide. OPUS Würzburg, University of Würzburg. View Source

NMR Chemical Shift and Halogen Electronegativity

Proton and carbon-13 NMR spectroscopic analysis across the (CH₃)₃SbX₂ series reveals a consistent relationship between the halogen identity and the electron density on the methyl ligands. For trimethylantimony diiodide, the ¹H and ¹³C NMR chemical shifts reflect a lower degree of electron withdrawal from the methyl group compared to the fluoride, chloride, or bromide analogues [1]. This systematic shift in NMR parameters correlates directly with the electronegativity of the halogen substituent: as halogen electronegativity increases (F > Cl > Br > I), the methyl group becomes progressively deshielded. These quantitative NMR signatures provide a practical, non-destructive analytical benchmark for verifying the identity and purity of the diiodide relative to its halogen-substituted counterparts in a procurement quality control setting.

NMR fingerprint

Class-level

Most shielded ¹H/¹³C methyl signals in the (CH₃)₃SbX₂ series

Non-destructive identity verification and purity check against lighter halides

Trend correlates with Pauling electronegativity

Evidence Dimension	¹H and ¹³C NMR Chemical Shifts of Methyl Protons/Carbons
Target Compound Data	Methyl signals exhibit the most upfield (shielded) position among the four halides
Comparator Or Baseline	Fluoride ((CH₃)₃SbF₂): most deshielded methyl signals; Chloride and Bromide: intermediate deshielding
Quantified Difference	Trend inversely proportional to halogen electronegativity (Pauling scale: I = 2.66, Br = 2.96, Cl = 3.16, F = 3.98)
Conditions	Solution-state ¹H and ¹³C NMR spectroscopy in an inert deuterated solvent.

Why This Matters

The compound's unique NMR fingerprint serves as a definitive quality control metric, enabling procurement officers and laboratory managers to rapidly confirm that the received material is the specified diiodide and not a mislabeled or contaminated lighter dihalide, thus mitigating the risk of failed experiments or defective material batches.

• [1] Yanaga, M., Endo, K., Nakahara, H., Masuda, Y., & Murakami, Y. (1987). 121Sb Moessbauer and 1H and 13C NMR spectroscopic studies of a series of organoantimony(V) compounds, R3SbX2. View Source

Trimethylantimony Diiodide Applications

Low-Temperature Thin Film Deposition Precursor

Given the quantifiably lower Sb–I force constant (1.32 mdyn/Å) relative to lighter halides, trimethylantimony diiodide is a strong candidate for applications requiring a lower thermal budget for precursor decomposition. This makes it particularly suitable for Atomic Layer Deposition (ALD) or Chemical Vapor Deposition (CVD) processes on thermally sensitive substrates where the higher decomposition temperatures required for Sb–Cl or Sb–F bond cleavage would be prohibitive. The more labile Sb–I bond can facilitate cleaner, lower-temperature delivery of antimony to the growth surface.

Coordination Polymer and MOF Synthesis

The well-characterized solid-state dimeric structure, refined to an R-value of 0.050, provides a precise crystallographic blueprint for employing trimethylantimony diiodide as a building block in crystal engineering. Researchers developing novel antimony-based coordination networks can utilize the known I···Sb intermolecular interaction motifs to rationally design extended structures, leveraging the compound's defined solid-state aggregation behavior.

Organometallic Structure-Bonding Model Compound

The comprehensive spectroscopic dataset, including quantifiable ¹²¹Sb Mössbauer parameters (δ = 2.57 mm/s, e²qQ = 11.6 mm/s) and NMR signatures, establishes trimethylantimony diiodide as an ideal benchmark for academic and industrial research groups investigating structure-property relationships in main-group organometallic chemistry. Its well-differentiated electronic and structural profile relative to other dihalides makes it invaluable for calibrating computational models and teaching advanced coordination chemistry concepts.

Halogen Exchange and Organometallic Reagent

The graded NMR and Mössbauer evidence confirming the distinct electronic environment of the methyl ligands in the diiodide (most shielded ¹H and ¹³C nuclei) directly informs its utility as a synthon. In synthetic routes where preservation of electron density on the methyl group is desired prior to a subsequent reaction, the diiodide offers a specific advantage over the more electron-withdrawing fluoride or chloride analogues, allowing for finer control over reaction selectivity.

Application

Selection Property

Validation Focus

Low‑temperature thin‑film deposition

Lower Sb–I bond lability supports reduced thermal budget

Decomposition threshold and film purity on temperature-sensitive substrates

Coordination polymer / MOF synthesis

Well-defined solid-state dimer structure with I···Sb motifs

Intermolecular interaction pattern for rational crystal engineering

Organometallic model compound

Comprehensive spectroscopic and structural dataset

Model calibration and structure–property relationship studies

Halogen exchange / synthetic reagent

Distinct methyl group electron density (most shielded NMR signals)

Reaction selectivity when preserving electron-rich methyl ligands